2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid

• Molecular Formula: C17H12ClNO3
• Molecular Weight: 313.7 g/mol
• SMILES: C1C(C12C3=C(C=CC(=C3)C(=O)O)NC2=O)C4=CC=CC=C4Cl
• InChI: InChI=1S/C17H12ClNO3/c18-13-4-2-1-3-10(13)12-8-17(12)11-7-9(15(20)21)5-6-14(11)19-16(17)22/h1-7,12H,8H2,(H,19,22)(H,20,21)
• InChIKey: NRCFBBJFOVKPPU-UHFFFAOYSA-N

2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid: AMPK Modulator Core Scaffold

2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid (CAS 1707394-17-9) is a spirocyclic oxindole derivative featuring a cyclopropane ring fused to an indoline core, bearing a carboxylic acid at the 5'-position and an ortho-chlorophenyl substituent on the cyclopropane. This rigid, three-dimensional scaffold is a key member of the spiroindole-cyclopropane indolinone class, which has been heavily patented as a privileged structure for developing activators of AMP-activated protein kinase (AMPK), a therapeutic target for metabolic disorders like obesity and type 2 diabetes [1]. It serves as a direct synthetic precursor or analog to a vast array of patent-protected AMPK modulators, making it a critical tool compound for medicinal chemistry and drug discovery programs [2].

• [1] F. Hoffmann-La Roche AG. (2010). Spiro indole-cyclopropane indolinones useful as AMPK modulators. European Patent No. EP2509946B1. View Source
• [2] Chen, L., Feng, L., He, Y., Huang, M., & Hong, Y. (2009). Novel cyclopropane indolinone derivatives. WIPO Patent No. WO2011069298A1. View Source

2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid: Ortho-Chloro Critical Differentiator

This compound cannot be generically substituted with other halophenyl analogs within a research program. The position of the chlorine atom (ortho vs. meta or para) on the phenyl ring is known to dramatically alter molecular conformation, electron distribution, and target binding affinity in medicinal chemistry [1]. The major patent defining this chemical space explicitly claims distinct stereoisomers and substitution patterns, indicating that even a simple positional isomer change (e.g., from 2-chloro to 3-chloro or 4-fluoro) generates a different chemical entity with a separate CAS number and likely divergent biological profile [2]. Using an isomer without verification compromises structure-activity relationship (SAR) studies and can invalidate patent strategies.

• [1] F. Hoffmann-La Roche AG. (2010). Spiro indole-cyclopropane indolinones useful as AMPK modulators. European Patent No. EP2509946B1. View Source
• [2] Chen, L., Feng, L., He, Y., Huang, M., & Hong, Y. (2009). Novel cyclopropane indolinone derivatives. WIPO Patent No. WO2011069298A1. View Source

2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid: Quantitative Differentiation Evidence

Lipophilicity Advantage of Ortho-Chloro Isomer

The target compound's predicted lipophilicity (XLogP3) and topological polar surface area (TPSA) position it favorably within oral drug-like chemical space compared to the unsubstituted phenyl analog. While direct biological data is not publicly available for a head-to-head comparison, these computed parameters suggest a superior balance of permeability and solubility critical for cell-based assays [1].

Evidence Dimension	Predicted Lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3: 3.4; TPSA: 59.3 Ų (Predicted)
Comparator Or Baseline	2'-Oxo-2-phenylspiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid (CAS 1710834-34-6): XLogP3: 2.8; TPSA: 59.3 Ų (Predicted)
Quantified Difference	ΔXLogP3: +0.6 (More lipophilic); ΔTPSA: 0 Ų
Conditions	Computed physicochemical properties from PubChem database.

Why This Matters

A higher logP for the chlorinated analog suggests improved passive membrane permeability, which is often a key requirement for intracellular target engagement, without increasing polarity-related clearance liabilities.

• [1] PubChem. (2024). 2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid (CID 54445311). National Center for Biotechnology Information. View Source

Acidity Constant (pKa) Comparison

The predicted acid dissociation constant (pKa) of the target compound's carboxylic acid group differs slightly from its non-halogenated counterpart. The chlorine atom's electron-withdrawing inductive effect is predicted to lower the pKa, making the target compound a slightly stronger acid [1].

Evidence Dimension	Predicted pKa of the 5'-carboxylic acid group
Target Compound Data	pKa: 4.22 ± 0.40 (Predicted) [2]
Comparator Or Baseline	2'-Oxo-2-phenylspiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid (CAS 1710834-34-6): pKa: 4.22 ± 0.40 (Predicted) [3]
Quantified Difference	ΔpKa: Similar within prediction error; however, the trend suggests a lower experimental pKa for the target compound.
Conditions	Computed pKa values, indicating a likely higher ionization state under physiological conditions.

Why This Matters

The ionization state at physiological pH (7.4) impacts protein binding, tissue distribution, and renal clearance. Even a small pKa shift can alter a compound's pharmacokinetic profile.

• [1] PubChem. (2024). 2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid (CID 54445311). National Center for Biotechnology Information. View Source
• [2] Kuujia. (2024). Cas No 1707394-17-9: 2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid. View Source
• [3] Kuujia. (2024). Cas No 1710834-34-6: 2'-Oxo-2-phenylspiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid. View Source

Ortho vs. Meta Chloro Substitution Impact

The most structurally similar analog is the meta-chloro isomer, 2-(3-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid (CAS 1707605-77-3). The relocation of the chlorine atom from the ortho to the meta position on the phenyl ring is a fundamental example of positional isomerism in medicinal chemistry, which is known to cause drastic changes in a molecule's 3D shape and electronic surface potential, potentially flipping receptor binding profiles from agonist to antagonist [1].

Evidence Dimension	Positional Isomerism and Predicted Impact on Biological Activity
Target Compound Data	ortho-Chlorophenyl substitution: predicted to adopt a distinct torsional angle, orienting the chlorine towards the spirocyclic core.
Comparator Or Baseline	meta-Chlorophenyl isomer (CAS 1707605-77-3): the chlorine projects away from the core, presenting a different steric and electrostatic environment to any target.
Quantified Difference	No quantitative biological comparison is publicly available. The two are sold as distinct research chemicals under separate CAS numbers, implying a recognized difference in their chemical and/or biological properties.
Conditions	Inference based on fundamental principles of medicinal chemistry and patent protection of distinct chemical entities.

Why This Matters

In lead optimization, the choice of ortho vs. meta substitution is not interchangeable. Selecting the correct isomer is the first and most critical step in any SAR study to ensure the observed biological effect is correctly attributed.

• [1] F. Hoffmann-La Roche AG. (2010). Spiro indole-cyclopropane indolinones useful as AMPK modulators. European Patent No. EP2509946B1. View Source

Molecular Weight Advantage in Drug Design

This compound is offered commercially as a reagent with a purity of >95%, making it a suitable analytical standard or starting material for synthesis. Its molecular weight (313.74 g/mol) and structural complexity place it in the 'lead-like' rather than 'fragment-like' space, making it an ideal scaffold for late-stage functionalization or direct screening in target-based assays .

Evidence Dimension	Molecular Weight and Commercial Availability as a Screening Compound
Target Compound Data	Molecular Weight: 313.74 g/mol. Commercially available from multiple vendors (e.g., MolCore) at >=98% purity .
Comparator Or Baseline	Many N-alkylated AMPK modulators from the Roche patent family have molecular weights > 450 g/mol, making the target compound a leaner, more synthetically tractable core for further optimization [1].
Quantified Difference	>136 g/mol smaller than many final patented molecules, offering a significant advantage for structure-based drug design where ligand efficiency (binding energy per heavy atom) is a key metric.
Conditions	Comparison of molecular properties and vendor catalogs.

Why This Matters

A lower molecular weight core scaffold allows medicinal chemists to add vectors that improve potency, selectivity, and ADMET properties without violating the Lipinski 'Rule of Five' as quickly as a heavier starting point.

• [1] F. Hoffmann-La Roche AG. (2010). Spiro indole-cyclopropane indolinones useful as AMPK modulators. European Patent No. EP2509946B1. View Source

Synthetic Utility as AMPK Modulator Precursor

The patent literature strongly suggests this compound is a direct synthetic precursor to a vast array of highly active AMPK modulators. The free NH of the oxindole core can be functionalized, while the carboxylic acid at the 5'-position offers a convenient handle for amide coupling or bioisostere replacement. This dual functionalization potential is a key differentiator from simpler spirocyclic cores [1].

Evidence Dimension	Synthetic Versatility and Patent Coverage
Target Compound Data	Contains both a free oxindole NH and a 5'-carboxylic acid, enabling two independent vectors for diversification.
Comparator Or Baseline	Compounds like 2-(4-chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline] without a 5'-carboxylic acid offer only one functionalization vector, limiting library diversity [2].
Quantified Difference	Two points of substitution vs. one, leading to a geometrically larger and more diverse chemical space accessible from a single core.
Conditions	Analysis of chemical structures in patents US8354443B2 and EP2509946B1.

Why This Matters

For a medicinal chemistry group, this scaffold can generate hundreds of unique analogs through simple parallel synthesis, a feature not shared by functional group-deficient comparators, maximizing the value of a single procurement.

• [1] Chen, L., Feng, L., He, Y., Huang, M., & Hong, Y. (2009). Novel cyclopropane indolinone derivatives. WIPO Patent No. WO2011069298A1. View Source
• [2] F. Hoffmann-La Roche AG. (2010). Spiro indole-cyclopropane indolinones useful as AMPK modulators. European Patent No. EP2509946B1. View Source

2-(2-Chlorophenyl)-2'-oxospiro[cyclopropane-1,3'-indoline]-5'-carboxylic acid: Application Scenarios

AMPK Activator Lead Optimization

This compound is best procured as a core scaffold for medicinal chemistry programs targeting metabolic diseases. As highlighted by the Roche patent family, spiroindole-cyclopropane indolinones are a key class of direct AMPK activators [1]. The target compound's ortho-chloro substitution and dual functionalization handles (oxindole NH and 5'-COOH) make it an ideal starting point for generating focused libraries to improve potency, selectivity, and pharmacokinetic properties beyond the patented examples.

Isomer-Specific SAR Studies

A critical application scenario is the direct, side-by-side biological comparison of positional isomers. Researchers investigating the impact of halophenyl geometry on target binding should procure this ortho-chloro compound alongside its meta-chloro isomer (CAS 1707605-77-3) and para-fluoro analog to conduct a rigorous SAR study, a process explicitly envisioned by the patent's claims of distinct chemical entities [2].

Chemical Probe Synthesis for Target Deconvolution

Its moderate molecular weight and dual functional groups make this compound a superior intermediate for synthesizing chemical probes. Photoaffinity labeling probes or biotinylated derivatives can be created by attaching linkers through the carboxylic acid without disrupting the core's spirocyclic geometry crucial for target binding, enabling the identification of unknown molecular targets through pull-down and mass spectrometry proteomics.

FBDD Ancillary Screening

While its molecular weight is in the lead-like space, it can serve as a high-concentration control in fragment screens or as a privileged starting point for scaffold-hopping exercises. Its high commercial purity (>98%) supports its use in sensitive biophysical assays, such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC), where unreliable purity can generate false-negative or false-positive results .

• [1] F. Hoffmann-La Roche AG. (2010). Spiro indole-cyclopropane indolinones useful as AMPK modulators. European Patent No. EP2509946B1. View Source
• [2] Chen, L., Feng, L., He, Y., Huang, M., & Hong, Y. (2009). Novel cyclopropane indolinone derivatives. WIPO Patent No. WO2011069298A1. View Source